Cas no 442554-62-3 (1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole)

• Product Name: 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole
• CAS No: 442554-62-3
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5911656
• PubChem ID: 839489
• Update Time: 2025-10-31

1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole
• Oprea1_579398
• SMR000124258
• 442554-62-3
• 1-(2-methoxy-4-methyl-5-propan-2-ylphenyl)sulfonylimidazole
• HMS2483F22
• Z969650964
• MLS000123694
• 1-(5-Isopropyl-2-methoxy-4-methyl-benzenesulfonyl)-1H-imidazole
• BRD-K53507199-001-07-1
• 1-((5-isopropyl-2-methoxy-4-methylphenyl)sulfonyl)-1H-imidazole
• AKOS000597399
• CHEMBL1332149
• Oprea1_755270
• SR-01000495796
• SR-01000495796-1
• F0838-0396
• 1H-Imidazole, 1-[[2-methoxy-4-methyl-5-(1-methylethyl)phenyl]sulfonyl]-

• Inchi： 1S/C14H18N2O3S/c1-10(2)12-8-14(13(19-4)7-11(12)3)20(17,18)16-6-5-15-9-16/h5-10H,1-4H3
• InChI Key： KNDLQBGRSMLCFQ-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC(C(C)C)=C(C)C=C2OC)(=O)=O)C=CN=1

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±55.0 °C(Predicted)
• pka: 0.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole

Introduction to 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole (CAS No. 442554-62-3)

1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 442554-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl imidazoles, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its aromatic ring system, sulfonyl group, and imidazole moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 1H-imidazole core of this compound is a heterocyclic structure that is widely recognized for its role in various bioactive molecules. Imidazoles exhibit a broad spectrum of pharmacological activities, including antifungal, antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonyl group in 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole enhances its interaction with biological targets, potentially improving its binding affinity and efficacy. Additionally, the methoxy and propan-2-yl substituents on the aromatic ring introduce further functionalization possibilities, allowing for the exploration of structure-activity relationships (SAR) to optimize its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that sulfonyl imidazoles can act as potent inhibitors of enzymes involved in cancer progression and inflammation. For instance, derivatives of imidazole sulfonamides have been investigated for their ability to modulate kinases and other signaling proteins. The specific arrangement of atoms in 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole may confer selectivity for certain biological pathways, making it a promising candidate for targeted therapy.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. The sulfonyl group is particularly interesting as it can engage in hydrogen bonding with polar residues in protein active sites, while the aromatic ring system provides hydrophobic interactions. The 1H-imidazole moiety itself can form stable complexes with metal ions, which are often critical for enzyme function. These interactions suggest that 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole may disrupt key enzymatic processes by competing with natural substrates or by altering enzyme conformation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the Friedel-Crafts alkylation followed by sulfonylation and subsequent functional group transformations to introduce the imidazole ring. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in drug discovery programs. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic framework.

One of the most exciting aspects of 1-2-methoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl-1H-imidazole is its potential as a lead compound for developing novel therapeutic agents. Researchers are currently screening derivatives of this molecule for activity against various diseases, including neurodegenerative disorders and metabolic syndromes. The flexibility provided by its structural framework allows chemists to modify specific atoms or groups while retaining core pharmacophoric elements essential for biological activity. This adaptability makes it an attractive candidate for library design in high-throughput screening (HTS) campaigns.

The pharmaceutical industry has increasingly relied on computational tools to accelerate drug discovery processes. Virtual screening methods allow researchers to identify promising candidates based on their predicted interactions with biological targets before conducting expensive wet-lab experiments. 1H-imidazole derivatives like this one have been successfully prioritized using these approaches due to their favorable physicochemical properties and predicted binding affinities. Such computational predictions not only save time but also provide insights into how structural modifications might enhance potency or selectivity.

As our understanding of disease mechanisms grows more sophisticated, so does our ability to design molecules that precisely target them. The combination of traditional medicinal chemistry with modern biophysical techniques has led to the development of highly effective drugs over recent decades. 1-Methoxy, 4-methyl, and 5-propanyl substituents in this compound contribute unique features that may be exploited to fine-tune its pharmacological effects without compromising overall bioavailability or safety profiles.

Future research directions may explore the use of 1H-imidazole sulfonamides as probes for understanding enzyme function at an atomic level through X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. By elucidating how these compounds bind to their targets, scientists can gain valuable insights into disease pathways and develop more rational strategies for drug design. Additionally, exploring prodrugs or analogs that enhance solubility or tissue distribution could expand their therapeutic potential significantly.

In conclusion,1-Mehtoxy, 4-Methyl, 5-Propanyl, benzenesulfonyl-, 1H-imidazole (CAS No.: 44255462), represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with significant pharmaceutical promise. Its unique combination of functional groups makes it a versatile scaffold for further exploration in medicinal chemistry programs aimed at addressing unmet medical needs worldwide.